Cas no 2158876-47-0 (6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid)
6-(1-Hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid is a specialized organic compound featuring a pyridine core functionalized with a carboxylic acid group at the 3-position and a hydroxybutynylamino substituent at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and alkyne groups offers versatile modification potential, enabling selective derivatization for targeted applications. Its carboxylic acid moiety enhances solubility in polar solvents, facilitating further chemical transformations. The compound’s well-defined structure and functional group compatibility make it suitable for use in cross-coupling reactions, heterocyclic synthesis, and as a building block for bioactive molecules.
2158876-47-0 structure
Product Name:6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid
CAS No:2158876-47-0
MF:C10H10N2O3
MW:206.198002338409
CID:5891095
PubChem ID:165745586
Update Time:2025-10-22
6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid
- 6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid
- 2158876-47-0
- EN300-1450044
-
- Inchi： 1S/C10H10N2O3/c1-2-8(6-13)12-9-4-3-7(5-11-9)10(14)15/h1,3-5,8,13H,6H2,(H,11,12)(H,14,15)
- InChI Key： KMFSSRMSAAXLLE-UHFFFAOYSA-N
- SMILES： OCC(C#C)NC1C=CC(C(=O)O)=CN=1
Computed Properties
- Exact Mass: 206.06914219g/mol
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 82.4Ų
6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1450044-0.05g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 0.05g |
$959.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-0.1g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 0.1g |
$1005.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-0.25g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 0.25g |
$1051.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-0.5g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 0.5g |
$1097.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-1.0g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 1g |
$1142.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-2.5g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 2.5g |
$2240.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-5.0g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 5g |
$3313.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-10.0g |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 10g |
$4914.0 | 2023-06-06 | ||
| Enamine | EN300-1450044-50mg |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1450044-100mg |
6-[(1-hydroxybut-3-yn-2-yl)amino]pyridine-3-carboxylic acid |
2158876-47-0 | 100mg |
$804.0 | 2023-09-29 |
6-(1-hydroxybut-3-yn-2-yl)aminopyridine-3-carboxylic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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